2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid

• IUPAC Name: 2-(4-hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid
• InChI: InChI=1S/C15H19NO5/c17-13(18)10-15(20)6-8-16(9-7-15)14(19)21-11-12-4-2-1-3-5-12/h1-5,20H,6-11H2,(H,17,18)
• InChI Key: WBKDAZVENBFMIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC(=O)O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol

Description

2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid, also known as HPPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HPPPA is a derivative of piperidine and has a phenyl group attached to it, which makes it a unique compound with interesting properties.

Mechanism of Action

The mechanism of action of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has also been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has been shown to have potent analgesic and anti-inflammatory effects in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has been shown to be well-tolerated and safe in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid is its potent analgesic and anti-inflammatory properties, which make it a valuable tool for studying pain and inflammation in animal models. 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid. One area of research could be to further investigate the mechanism of action of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid, particularly its effects on neurotransmitters such as dopamine and serotonin. Another area of research could be to explore the potential use of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid in the treatment of other neurodegenerative diseases such as Huntington's disease. Finally, further research could be conducted to optimize the synthesis of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid and improve its solubility in water, which could expand its potential applications in various fields of science.

Synthesis Methods

The synthesis of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid involves a multistep reaction that starts with the reaction of 4-hydroxypiperidine with benzyl chloroformate to form 4-(benzyloxycarbonyl)piperidine. This intermediate is then reacted with phenylmagnesium bromide to yield 4-(phenylmagnesium)benzyloxycarbonylpiperidine. Finally, the compound is hydrolyzed with hydrochloric acid to obtain 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid in its pure form.

Scientific Research Applications

2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has been extensively studied for its potential applications in various fields of science. One of the most promising applications of 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid is in the field of drug discovery. 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has been shown to have potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers and anti-inflammatory drugs. 2-(4-Hydroxy-1-phenylmethoxycarbonylpiperidin-4-yl)acetic acid has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.